Cas no 1564064-66-9 (3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal)

• Product Name: 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal
• CAS No: 1564064-66-9
• MF: C₁₀H₇ClF₂O₂
• MW: 232.611189126968
• CID: 6575851
• PubChem ID: 163198720
• Update Time: 2025-07-19

3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal
• 2-Propenal, 3-[5-chloro-2-(difluoromethoxy)phenyl]-

• Inchi： 1S/C10H7ClF2O2/c11-8-3-4-9(15-10(12)13)7(6-8)2-1-5-14/h1-6,10H
• InChI Key： PCWDRWFYSLXDGL-UHFFFAOYSA-N
• SMILES： C(=O)C=CC1=CC(Cl)=CC=C1OC(F)F

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 326.6±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal

Introduction to 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal (CAS No. 1564064-66-9)

3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal, identified by its CAS number 1564064-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic aldehydes, characterized by its phenyl ring substituted with chloro and difluoromethoxy groups, and an aldehyde functional group at the propenyl position. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel bioactive molecules.

The presence of both chloro and difluoromethoxy substituents on the phenyl ring introduces unique electronic and steric properties to the molecule. The chloro group, known for its electron-withdrawing nature, can influence the reactivity and binding affinity of the compound towards biological targets. On the other hand, the difluoromethoxy group, which is a well-known pharmacophore in drug discovery, can enhance metabolic stability and improve oral bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of aromatic aldehydes due to their diverse biological activities. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects. Specifically, 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal has been investigated for its potential role in modulating various biological pathways. For instance, research indicates that this compound may interact with enzymes and receptors involved in cell signaling pathways relevant to cancer progression.

One of the most compelling aspects of 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal is its structural similarity to known pharmacologically active compounds. This similarity suggests that it may possess similar or even enhanced biological activities. Furthermore, the compound's unique substitution pattern provides a scaffold for further chemical modification, allowing researchers to fine-tune its properties for specific therapeutic applications. This flexibility makes it an attractive candidate for structure-based drug design.

The synthesis of 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a precursor molecule containing the phenyl ring with appropriate substituents. Subsequent steps involve functional group transformations such as halogenation and etherification to introduce the chloro and difluoromethoxy groups, respectively. Finally, an aldehyde group is introduced at the propenyl position through oxidation or other suitable methods.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex organic molecules like 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction efficiency and reduce environmental impact. These innovations not only facilitate the production of this compound but also contribute to the broader field of sustainable chemistry.

Evaluation of 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal in preclinical studies has provided valuable insights into its potential therapeutic applications. Initial pharmacokinetic studies suggest that this compound exhibits good oral bioavailability and metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, preliminary in vitro studies have demonstrated its ability to inhibit certain enzymes and receptors associated with cancer cell proliferation.

The future direction of research on 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal involves both in-depth mechanistic studies and clinical trials. Understanding the precise molecular mechanisms by which this compound exerts its biological effects will be crucial for optimizing its therapeutic potential. Furthermore, conducting clinical trials will provide essential data on its safety and efficacy in humans, paving the way for potential approval as a new drug.

In conclusion, 3-5-chloro-2-(difluoromethoxy)phenylprop-2-enal (CAS No. 1564064-66-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern and demonstrated biological activities make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover its full pharmacological profile, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.